Cas no 3739-97-7 (Phosphorane,triphenyl[(trimethylsilyl)methylene]-)

• Product Name: Phosphorane,triphenyl[(trimethylsilyl)methylene]-
• CAS No: 3739-97-7
• MF: C₂₂H₂₅PSi
• MW: 348.493167638779
• CID: 319837
• PubChem ID: 138032
• Update Time: 2025-04-19

Phosphorane,triphenyl[(trimethylsilyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Phosphorane,triphenyl[(trimethylsilyl)methylene]-
• Phosphorane, triphenyl((trimethylsilyl)methylene)-
• triphenyl(trimethylsilylmethylidene)-λ⁵-phosphane
• DTXSID90190828
• 3739-97-7

• Inchi： 1S/C22H25PSi/c1-24(2,3)19-23(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h4-19H,1-3H3
• InChI Key： ISHNXDLSMXSZLD-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=C[Si](C)(C)C

Computed Properties

• Exact Mass: 348.14645
• Monoisotopic Mass: 348.146314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.04
• Boiling Point: 437.4°C at 760 mmHg
• Flash Point: 218.4°C
• Refractive Index: 1.573
• PSA: 0
• LogP: 4.66010